Recent advances in total syntheses of complex dimeric natural products
Chemical Society Reviews Pub Date: 2021-01-20 DOI: 10.1039/D0CS00220H
Abstract
Dimeric natural products are a collection of molecules with diverse molecular architectures and significant bio-activities. In this tutorial review, total synthesis of complex dimeric natural products accomplished in recent years are summarized and various dimerization strategies are discussed. By highlighting the selected representative examples, this review aims to demonstrate the recent tactics of dimerization which is an important process integrated into the whole synthetic sequences of dimeric natural products, provide insights on structural and chemical properties of monomers and dimers of related natural products, and promote further technological advances in organic synthesis and biological studies of complex dimeric natural products.
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